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Compound of Interest

Compound Name: 3-Dehydroxy Chlorthalidone-D4

Cat. No.: B12418661 Get Quote

This document provides essential safety and logistical information for the proper disposal of 3-
Dehydroxy Chlorthalidone-D4, a deuterated analog of a metabolite of Chlorthalidone. The

following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe handling and compliance with regulations.

Immediate Safety and Handling Precautions
While 3-Dehydroxy Chlorthalidone-D4 is not classified as a hazardous substance, proper

laboratory practices are essential to ensure safety.[1]

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[2] If dust formation is likely, use a NIOSH-approved

respirator.

Skin and Body Protection: Wear a lab coat and appropriate clothing to prevent skin

exposure.[2]

Handling:
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Avoid inhalation of dust.[1]

Prevent contact with skin and eyes.[1]

Wash hands thoroughly after handling.[1]

Keep the container tightly closed in a dry and well-ventilated place.[1]

Spill and Emergency Procedures
In the event of a spill, follow these steps:

Evacuate: If the spill is large, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: Sweep up the spilled solid material.[1][2]

Collection: Place the swept-up material into a suitable, labeled container for disposal.[1][2]

Decontamination: Clean the spill area with an appropriate solvent or detergent and dispose

of the cleaning materials as chemical waste.

Disposal Protocol
The primary guideline for the disposal of 3-Dehydroxy Chlorthalidone-D4 is to adhere to all

federal, state, and local regulations.[1] This substance should be disposed of as an unused

product.[1]

Step-by-Step Disposal Procedure:

Waste Identification and Segregation:

Identify the waste as non-hazardous chemical waste. The Safety Data Sheet (SDS)

indicates that 3-Dehydroxy Chlorthalidone-D4 is not a hazardous substance.[1]

Segregate it from other laboratory waste streams such as sharps, biological waste, or

radioactive waste.
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Waste Accumulation and Storage:

Collect all waste 3-Dehydroxy Chlorthalidone-D4, including expired material and

contaminated consumables (e.g., weighing paper, gloves), in a designated and clearly

labeled waste container.

The container should be in good condition, compatible with the chemical, and kept

securely closed.

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.[2]

Consult Institutional Guidelines:

Review your institution's specific chemical waste disposal procedures. The Environmental

Health and Safety (EHS) office is the primary resource for this information.

Contact your EHS office to confirm the correct waste stream and to schedule a pickup.

Waste Pickup and Disposal:

Your institution's EHS department will arrange for the collection of the chemical waste by a

licensed hazardous waste disposal contractor.

Ensure all required paperwork is completed for the waste pickup.

Data Summary
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Property Value Reference

Chemical Name
3-Dehydroxy Chlorthalidone-

D4
[3]

Synonyms

2-Chloro-5-(2,3-dihydro-3-oxo-

1H-isoindol-1-yl)-

benzenesulfonamide-d4; 3-

Deoxy Chlorthalidone-d4

[1][3]

Molecular Formula C14H7D4ClN2O3S [1]

Molecular Weight 326.79 g/mol [1]

CAS Number (unlabelled) 82875-49-8 [1]

Hazard Classification Not a hazardous substance [1]

DOT Transport Classification Not dangerous goods [1][4]

Disposal Workflow Diagram
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Start: Unused or Expired
3-Dehydroxy Chlorthalidone-D4

1. Identify as Non-Hazardous
Chemical Waste

2. Segregate from Other
Waste Streams

3. Collect in a Labeled,
Sealed Container

4. Store in a Designated
Secure Area

5. Consult Institutional
EHS Guidelines

6. Schedule Waste Pickup
with EHS

7. Disposal by Licensed
Contractor

Click to download full resolution via product page

Caption: Disposal workflow for 3-Dehydroxy Chlorthalidone-D4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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